![molecular formula C10H12O4 B1584991 Methyl 3,5-dimethoxybenzoate CAS No. 2150-37-0](/img/structure/B1584991.png)
Methyl 3,5-dimethoxybenzoate
Overview
Description
Methyl 3,5-dimethoxybenzoate is an organic compound with the molecular formula C10H12O4 . It is a white to beige powder or granules . This compound is used as a starting reagent in the synthesis of 5,7-dimethoxy-4-methylphthalide, a key intermediate in the synthesis of mycophenolic acid and its analogues .
Synthesis Analysis
This compound is used as a starting reagent in the synthesis of 5,7-dimethoxy-4-methylphthalide . The synthesis process involves bromination of this compound .Molecular Structure Analysis
The molecular structure of this compound consists of a benzoic acid core with two methoxy groups attached at the 3 and 5 positions and a methyl ester group attached at the carboxylic acid position . The molecular weight of this compound is 196.200 Da .Chemical Reactions Analysis
This compound is involved in the synthesis of 5,7-dimethoxy-4-methylphthalide . The bromination of this compound has been investigated .Physical And Chemical Properties Analysis
This compound is a white to beige powder or granules . It has a molecular weight of 196.20 . The melting point of this compound is between 42.0 to 45.0 °C .Scientific Research Applications
Synthesis of Derivatives
Methyl 3,5-dimethoxybenzoate serves as a key starting material or intermediate in the synthesis of various chemical compounds:
- Synthesis of 3,5-Dimethoxyphthalic Anhydride : Utilized in reactions to produce 3,5-dimethoxyphthalic anhydride, a compound involved in further synthesis of substituted anthraquinones and hypericin derivatives (Liu Zuliang, 2007).
- Production of 3,5-Dimethoxybenzaldehyde : Employed in a process to synthesize 3,5-dimethoxybenzaldehyde, a compound with various industrial applications (Y. Xiu, 2003).
- Synthesis of Precursors for Naphthalenetriol Compounds : Used in the preparation of 3,5-dimethoxyphenylnitromethane, leading to precursors of naphthalenetriol derivatives (D. Cameron & E. Hildyard, 1968).
Herbicide Production
This compound has been used in the development of herbicides:
- Intramolecular Stork-Danheiser Kinetic Alkylation : Involved in the preparation of bicyclic herbicide precursors through alkylation reactions (A. Liepa et al., 1992).
Pharmaceutical Research
This compound is integral in the synthesis of pharmaceuticals:
- Synthesis of Mycophenolic Acid : Used as a key intermediate in the efficient synthesis of mycophenolic acid, an immunosuppressive agent (G. Makara et al., 1996).
Other Applications
This compound also finds use in various other scientific domains:
- Molecule-Scale Drug Dosing Devices : Integrated into photolabile conjugates for controlled drug release in response to light exposure (C. McCoy et al., 2007).
- Solid-Liquid Phase Equilibrium Studies : Investigated for its solubility characteristics in various solvents, contributing to understanding solvent-solute interactions (Shanshan Feng et al., 2021).
Safety and Hazards
Methyl 3,5-dimethoxybenzoate should be handled with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use personal protective equipment and ensure adequate ventilation . In case of accidental release, remove all sources of ignition and evacuate personnel to safe areas .
Mechanism of Action
Mode of Action
It is known that the compound has been used as a starting reagent in the synthesis of 5,7-dimethoxy-4-methylphthalide, a key intermediate in the synthesis of mycophenolic acid and its analogues .
Biochemical Pathways
Methyl 3,5-dimethoxybenzoate may be involved in various biochemical pathways. For instance, it has been used in the synthesis of mycophenolic acid and its analogues, which suggests it may play a role in the biochemical pathways related to these compounds . .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of this compound is currently unknown .
Result of Action
It is known that the compound has been used in the synthesis of mycophenolic acid and its analogues, suggesting it may have a role in the production of these compounds .
Action Environment
It is generally recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye when handling the compound .
properties
IUPAC Name |
methyl 3,5-dimethoxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4/c1-12-8-4-7(10(11)14-3)5-9(6-8)13-2/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXUIOVUOFQKWDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50175838 | |
Record name | Methyl 3,5-dimethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50175838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2150-37-0 | |
Record name | Methyl 3,5-dimethoxybenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2150-37-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Methyl 3,5-dimethoxybenzoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002150370 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl 3,5-dimethoxybenzoate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=65605 | |
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Record name | Methyl 3,5-dimethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50175838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 3,5-dimethoxybenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.749 | |
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Record name | Methyl 3,5-dimethoxybenzoate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q9EZE98DK4 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of Methyl 3,5-dimethoxybenzoate in organic synthesis?
A1: this compound is a versatile building block in organic synthesis. Its structure, featuring a benzene ring with two methoxy groups and an ester functionality, allows for diverse chemical transformations. For example, it can be used as a starting material to create bicyclic herbicide precursors through intramolecular Stork-Danheiser kinetic alkylation reactions []. It also serves as a precursor for synthesizing 3,5-dimethoxybenzaldehyde, a valuable compound in various applications []. Additionally, it's a key component in the production of 3,5-dimethoxyphthalic anhydride, a precursor to substituted anthraquinones and hypericin derivatives [].
Q2: Can you elaborate on the synthesis of 3,5-dimethoxybenzaldehyde from this compound?
A2: The synthesis of 3,5-dimethoxybenzaldehyde involves a two-step process. First, this compound is synthesized from 3,5-dihydroxybenzoic acid through esterification with dimethyl sulfate under alkaline conditions. Subsequently, catalytic hydrogenation using a MnOx/y-Al2O3 catalyst converts the ester to 3,5-dimethoxybenzaldehyde with a high yield [].
Q3: Are there any unique reactions associated with this compound?
A3: Research has revealed an unusual reaction between this compound and Thallium(III) trinitrate in the presence of trifluoroacetic acid []. While the specific details of this reaction are not elaborated upon in the provided abstracts, it highlights the compound's potential to undergo unexpected transformations, opening avenues for further investigation.
Q4: How does the bromination of this compound proceed?
A4: The bromination of this compound is influenced by the directing effects of the substituents on the aromatic ring. Studies have shown that by carefully controlling the reaction conditions, it's possible to selectively obtain different brominated derivatives [, ]. This selectivity is crucial in synthetic pathways where specific isomers are desired, such as in the synthesis of Mycophenolic acid, where a controlled bromination step is employed to obtain a key intermediate [].
Q5: What insights have been gained from studying the bromination of this compound and similar compounds?
A5: Research on the bromination of this compound and analogous anisoles has revealed crucial factors governing the selectivity of bromination in these systems []. Steric hindrance around the methoxy groups and the reaction kinetics versus thermodynamics play a significant role in determining the final product distribution. These insights contribute to a better understanding of aromatic electrophilic substitution reactions and their manipulation for desired synthetic outcomes.
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